8-Hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-one

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 8-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H12O3/c1-14-8-5-7-3-2-4-9(12)11(7)10(13)6-8/h5-6,13H,2-4H2,1H3
• InChI Key: FURQCHFPXBIWNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=O)CCC2)C(=C1)O

Description

8-Hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6,8-dimethoxy-3,4-dihydro-2H-naphthalen-1-one (15 g, 72.8 mmole), prepared according to the procedure of J. Chem. Soc., London 2782 (1955), which is incorporated herein by reference, in methylene chloride (150 mL) at 0° C. was treated portionwise with AlCl3 (14.3 g, 107 mmole), stirred for 20 h at room temperature, poured onto ice with stirring and extracted with methylene chloride when the ice melted. The extracts were washed with water and brine, dried (MgSO4) and concentrated to provide 13.8 g of the title compound.